Cas no 444729-93-5 (Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime)
444729-93-5 structure
Product Name:Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime
CAS No:444729-93-5
MF:C8H8FNO2
MW:169.153025627136
CID:327539
Update Time:2024-01-28
Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime
- Benzaldehyde, 3-fluoro-2-hydroxy-, O-methyloxime
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- Inchi: 1S/C8H8FNO2/c1-12-10-5-6-3-2-4-7(9)8(6)11/h2-5,11H,1H3/b10-5+
- InChI Key: HOXGEEJOLMQLCP-BJMVGYQFSA-N
- SMILES: C(=N/OC)\C1=CC=CC(F)=C1O
Computed Properties
- Exact Mass: 169.054
- Monoisotopic Mass: 169.054
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
Benzaldehyde,3-fluoro-2-hydroxy-, O-methyloxime Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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